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molecular formula C9H8O5 B140609 5-Methoxyisophthalic acid CAS No. 46331-50-4

5-Methoxyisophthalic acid

Cat. No. B140609
CAS RN: 46331-50-4
M. Wt: 196.16 g/mol
InChI Key: POSMIIJADZKUPL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US06660753B2

Procedure details

A solution of dimethyl-5-methoxy-isophthalate (2.5 g, 11.1 mmol) in tetrahydrofuran/methanol (56 mL/20 mL) was treated with 2.0 N sodium hydroxide (12 mL, 25 mmol). The reaction was left stirring for 15 hours at room temperature. After the solution was concentrated, the solid was dissolved in water and acidified with 2.0 N hydrogen chloride. Ethyl acetate was used to extract the precipitate, which was then washed with brine and dried over anhydrous sodium sulphate. After removal of solvent in vacuo, a total of 2.5 g (quantitative) of 5-methoxyisophthalic acid was isolated.
Name
dimethyl-5-methoxy-isophthalate
Quantity
2.5 g
Type
reactant
Reaction Step One
Name
sodium hydroxide
Quantity
12 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran methanol
Quantity
56 mL
Type
solvent
Reaction Step One
Name
5-methoxyisophthalic acid

Identifiers

REACTION_CXSMILES
C[O:2][C:3](=[O:16])[C:4]1[CH:13]=[C:12]([O:14][CH3:15])[CH:11]=[C:6]([C:7]([O:9]C)=[O:8])[CH:5]=1.[OH-].[Na+]>O1CCCC1.CO>[CH3:15][O:14][C:12]1[CH:11]=[C:6]([C:7]([OH:9])=[O:8])[CH:5]=[C:4]([CH:13]=1)[C:3]([OH:16])=[O:2] |f:1.2,3.4|

Inputs

Step One
Name
dimethyl-5-methoxy-isophthalate
Quantity
2.5 g
Type
reactant
Smiles
COC(C1=CC(C(=O)OC)=CC(=C1)OC)=O
Name
sodium hydroxide
Quantity
12 mL
Type
reactant
Smiles
[OH-].[Na+]
Name
tetrahydrofuran methanol
Quantity
56 mL
Type
solvent
Smiles
O1CCCC1.CO

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
stirring for 15 hours at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WAIT
Type
WAIT
Details
The reaction was left
CONCENTRATION
Type
CONCENTRATION
Details
After the solution was concentrated
DISSOLUTION
Type
DISSOLUTION
Details
the solid was dissolved in water
EXTRACTION
Type
EXTRACTION
Details
to extract the precipitate, which
WASH
Type
WASH
Details
was then washed with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over anhydrous sodium sulphate
CUSTOM
Type
CUSTOM
Details
After removal of solvent in vacuo

Outcomes

Product
Details
Reaction Time
 15 h
Name
5-methoxyisophthalic acid
Type
product
Smiles
COC=1C=C(C=C(C(=O)O)C1)C(=O)O
Measurements
Type Value Analysis
AMOUNT: MASS 2.5 g
YIELD: CALCULATEDPERCENTYIELD 114.8%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.